Cas no 2757901-40-7 (Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate)

• Product Name: Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2757901-40-7
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 6094012
• PubChem ID: 165758262
• Update Time: 2025-05-21

Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37102209
• tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate
• 2757901-40-7
• Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C14H22N2O2S/c1-9-11(13(17)18-14(2,3)4)16-12(19-9)10-5-7-15-8-6-10/h10,15H,5-8H2,1-4H3
• InChI Key： RZFDAPYPDHHBLK-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)OC(C)(C)C)N=C1C1CCNCC1

Computed Properties

• Exact Mass: 282.14019912g/mol
• Monoisotopic Mass: 282.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate

Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate: A Comprehensive Overview

The compound Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate, with the CAS number 2757901-40-7, is a notable organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a thiazole ring system, a piperidine moiety, and a tert-butyl ester group. The combination of these structural elements contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the piperidine ring in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have explored the synthesis of similar compounds using various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize yield and purity.

The synthesis of Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate typically involves a multi-step process that begins with the preparation of the thiazole core. This is followed by the introduction of the piperidine group through nucleophilic substitution or coupling reactions. The tert-butyl ester group is then introduced to stabilize the carboxylic acid moiety during subsequent reactions. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of such compounds.

In terms of applications, this compound has shown promise in biological assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammation and cancer progression. The methyl group at position 5 of the thiazole ring plays a crucial role in modulating the compound's activity, as it contributes to both hydrophobic interactions and electronic effects.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable interactions between this compound and key therapeutic targets, such as protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug development programs.

Moreover, the versatility of this compound lies in its ability to serve as an intermediate for constructing more complex molecules. By modifying substituents on the thiazole ring or altering the piperidine moiety, chemists can tailor its properties for specific applications. For example, replacing the tert-butyl group with other ester functionalities could enhance solubility or improve metabolic stability.

In conclusion, Tert-butyl 5-methyl-2-(piperidin-4-yli)-1,3-thiazole-4-carboxylate represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic purposes. Its unique structure, coupled with recent advances in synthetic methodologies and computational modeling, positions it as a promising candidate for future drug discovery efforts.